Cas no 72834-22-1 (2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride)

• Product Name: 2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride
• CAS No: 72834-22-1
• MF: C₁₄H₁₉ClF₃NO
• MW: 309.754973649979
• CID: 1077979
• PubChem ID: 56830244
• Update Time: 2025-06-26

2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-(Trifluoromethyl)phenoxy]ethyl}piperidine hydrochloride
• (E)-but-2-enedioic acid
• 2-(2-morpholinoethylthio)-5-(2-chlorophenyl)-7-chloro-3H-1,4-benzodiazepine fumarate
• 2-(2-m-Trifluoromethylphenoxyethyl)-piperidine, hydrochloride
• 4-[2-[[7-chloro-5-(2-chlorophenyl)-3H-1,4-benzodiazepin-2-yl]sulfanyl]ethyl]morpholine
• AC1NTO9K
• NSC376355
• 2-(2-(3-(Trifluoromethyl)phenoxy)ethyl)piperidinehydrochloride
• 2-(2-(3-(Trifluoromethyl)phenoxy)ethyl)piperidine hydrochloride
• 2-{2-[3-(Trifluoromethyl)phenoxy]ethyl}piperidinehydrochloride
• 72834-22-1
• SCHEMBL11447408
• 2-[2-[3-(trifluoromethyl)phenoxy]ethyl]piperidine;hydrochloride
• AKOS015849093
• 2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride

• MDL： MFCD13560460
• Inchi： 1S/C14H18F3NO.ClH/c15-14(16,17)11-4-3-6-13(10-11)19-9-7-12-5-1-2-8-18-12;/h3-4,6,10,12,18H,1-2,5,7-9H2;1H
• InChI Key： NZFDIAGWRMPLOF-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)OCCC1CCCCN1)(F)F

Computed Properties

• Exact Mass: 309.1107264g/mol
• Monoisotopic Mass: 309.1107264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride

Comprehensive Overview of 2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride (CAS No. 72834-22-1)

2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride (CAS No. 72834-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its piperidine backbone and trifluoromethylphenoxyethyl side chain, is often explored for its bioactive potential. Researchers and industry professionals frequently search for terms like "CAS 72834-22-1 uses", "2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidine hydrochloride synthesis", and "trifluoromethylphenoxyethyl derivatives", reflecting the growing interest in this molecule.

The compound's trifluoromethyl group is a key feature, as fluorinated compounds are increasingly sought after in drug discovery due to their enhanced metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorinated pharmaceuticals are a hot topic. Searches for "fluorine in drug design" and "piperidine-based bioactive compounds" highlight the relevance of 2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride in modern research. Its potential applications span from central nervous system (CNS) targeting agents to antimicrobial studies, though specific uses remain under investigation.

From a synthetic chemistry perspective, the preparation of 2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride involves multi-step organic reactions, often starting with piperidine derivatives and 3-(trifluoromethyl)phenol. The hydrochloride salt form improves solubility, a critical factor for bioavailability—a frequent concern in pharmaceutical development. Queries like "how to improve drug solubility" and "salt formation in pharmaceuticals" are common among researchers studying similar compounds.

The compound's molecular weight and logP (lipophilicity) values are also of interest, as these parameters influence its pharmacokinetic properties. Computational chemists often search for "QSAR studies on piperidine derivatives" or "molecular docking of trifluoromethyl compounds", indicating the broader context in which CAS 72834-22-1 is studied. Recent publications have explored its potential as a scaffold for designing novel G-protein-coupled receptor (GPCR) modulators, a trending area in drug discovery.

Quality control and analytical characterization of 2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride typically involve techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, addressing common industry questions such as "how to analyze piperidine derivatives" and "HPLC methods for fluorinated compounds". The compound's stability under various conditions (pH, temperature) is another research focus, particularly for formulation scientists searching for "excipient compatibility studies".

In the context of green chemistry, there's growing interest in sustainable synthesis routes for compounds like 2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride. Searches for "green synthesis of fluorinated compounds" and "catalytic methods for C-O bond formation" reflect this trend. Researchers are exploring catalytic approaches and solvent-free conditions to prepare such molecules, aligning with the pharmaceutical industry's push toward environmentally friendly processes.

While not yet widely commercialized, 72834-22-1 represents an important example of how fluorine substitution can alter a compound's properties. This principle is central to many blockbuster drugs, making such compounds valuable case studies. Educational searches like "importance of trifluoromethyl group" and "piperidine in medicinal chemistry" often lead to discussions of molecules in this class. The compound's structure-activity relationships (SAR) are particularly instructive for students and researchers alike.

Looking forward, 2-{2-3-(Trifluoromethyl)phenoxyethyl}piperidinehydrochloride may serve as a lead compound for developing new therapeutic agents. Its chemical space overlaps with several successful drug classes, explaining why queries such as "new piperidine drugs 2024" and "emerging fluorinated pharmaceuticals" are increasingly popular. As research continues, this compound's full potential—whether in neurology, infectious diseases, or other areas—will become clearer, solidifying its place in the landscape of modern medicinal chemistry.